Cas no 63026-85-7 (2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4-ol)

• Product Name: 2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4-ol
• CAS No: 63026-85-7
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• MDL: MFCD00223566
• CID: 2189156
• PubChem ID: 135569025
• Update Time: 2025-06-27

2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4-ol
• 2,6-diamino-5-(2,2-diethoxyethyl)-1H-pyrimidin-4-one
• 2,6-diamino-5-(2,2-diethoxy-ethyl)-3H-pyrimidin-4-one
• 2,6-diamino-5-(3,3-diethoxyethyl)pyrimidin-4(3H)-one
• DTXSID70491224
• DTXCID70442034
• SB59937
• MFCD00223566
• 63026-85-7
• DB-292323
• SCHEMBL9687495
• 2,4-diamino-5-(2,2-diethoxyethyl)-1H-pyrimidin-6-one
• 2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4(1H)-one
• AB3612
• ZXIXLDUPAYIQIL-UHFFFAOYSA-N
• 2-(2,4-diamino-1,6-dihydro-6-oxo-5-pyrimidinyl)acetaldehyde diethyl acetal

• MDL： MFCD00223566
• Inchi： 1S/C10H18N4O3/c1-3-16-7(17-4-2)5-6-8(11)13-10(12)14-9(6)15/h7H,3-5H2,1-2H3,(H5,11,12,13,14,15)
• InChI Key： ZXIXLDUPAYIQIL-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(NC(N)=NC=1N)=O)OCC

Computed Properties

• Exact Mass: 242.13800
• Monoisotopic Mass: 242.13789045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 117.24000
• LogP: 0.79950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4-ol

Recent Advances in the Study of 2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4-ol (CAS: 63026-85-7) in Chemical Biology and Pharmaceutical Research

The compound 2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4-ol (CAS: 63026-85-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyrimidine derivative is recognized for its potential as a key intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Recent studies have explored its role in the development of antiviral and anticancer agents, leveraging its unique structural features to modulate biological targets.

One of the most notable advancements in the study of this compound is its application in the synthesis of novel nucleoside analogs. Researchers have demonstrated that 2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4-ol serves as a versatile precursor for the construction of modified nucleosides, which exhibit enhanced binding affinity and selectivity for viral polymerases. These findings are particularly relevant in the context of emerging viral infections, where the demand for effective antiviral therapies is critical.

In addition to its antiviral potential, recent investigations have highlighted the compound's utility in cancer research. Studies have shown that derivatives of 2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4-ol can inhibit key enzymes involved in DNA replication and repair, such as thymidylate synthase and dihydrofolate reductase. These enzymes are well-established targets for anticancer drug development, and the ability of this compound to modulate their activity underscores its therapeutic promise.

Methodologically, the synthesis and characterization of 2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4-ol have been refined to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity and to facilitate its use in downstream applications. These improvements have enabled researchers to explore its biological properties with greater precision.

Looking ahead, the continued investigation of 2,6-Diamino-5-(2,2-diethoxyethyl)pyrimidin-4-ol is expected to yield further insights into its mechanism of action and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically relevant applications. The compound's versatility and efficacy make it a promising candidate for the development of next-generation pharmaceuticals.